Cas no 1807103-53-2 (4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid
• CAS No: 1807103-53-2
• MF: C₈H₅ClF₂INO₂
• MW: 347.485080480576
• CID: 4895605
• Update Time: 2025-06-15

4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H5ClF2INO2/c9-1-3-4(7(10)11)2-13-6(5(3)12)8(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： JDNOEHRIYFPRHY-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)O)=NC=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid

Comprehensive Overview of 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1807103-53-2)

4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1807103-53-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodopyridine derivative features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and carboxylic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₈H₅ClF₂INO₂, highlights its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s multifunctional pyridine core is a hotspot for researchers exploring structure-activity relationships (SAR) in medicinal chemistry. With the rising demand for fluorinated compounds in pharmaceuticals—driven by their enhanced metabolic stability and bioavailability—4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid serves as a critical building block. Recent studies emphasize its utility in covalent inhibitor design, where the chloromethyl group enables selective targeting of cysteine residues in proteins, a strategy widely adopted in oncology therapeutics.

In agrochemical applications, this compound’s halogenated pyridine scaffold aligns with the industry’s shift toward sustainable pest control. The difluoromethyl group is particularly noteworthy, as fluorinated agrochemicals exhibit improved pest resistance management and environmental persistence. Researchers are actively investigating its derivatives for herbicidal and fungicidal properties, addressing global challenges like crop yield optimization and resistance mitigation.

From a synthetic chemistry perspective, the iodine substituent at the 3-position offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This reactivity is leveraged in high-throughput screening libraries and fragment-based drug discovery, where rapid diversification of core structures is essential. The compound’s carboxylic acid functionality further facilitates conjugation with amines or alcohols, enabling the creation of amides or esters for prodrug development.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1807103-53-2. As industries prioritize green chemistry principles, synthetic routes for this compound are being optimized to minimize hazardous byproducts. Innovations in catalytic fluorination and atom-economical processes are reducing the ecological footprint of its production, aligning with ESG (Environmental, Social, and Governance) benchmarks.

In the context of AI-driven drug discovery, 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid is frequently cited in cheminformatics databases. Machine learning models trained on halogenated pyridines utilize its structural features to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, accelerating the identification of lead compounds. This synergy between experimental and computational approaches underscores its relevance in modern precision medicine initiatives.

For suppliers and manufacturers, the compound’s technical specifications—such as purity (>98%), storage conditions (2–8°C), and solubility (DMSO, DMF)—are critical for ensuring reproducibility in research. Analytical techniques like HPLC, NMR, and LC-MS are routinely employed to validate its quality, addressing the growing demand for certified reference materials in regulatory submissions.

In summary, 4-(Chloromethyl)-5-(difluoromethyl)-3-iodopyridine-2-carboxylic acid (CAS No. 1807103-53-2) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and adaptability to cutting-edge methodologies position it as a cornerstone in the development of next-generation therapeutics and crop protection agents.